3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-4-(phenylthio)-1H-indazole

• IUPAC Name: 3-(1,3-dioxolan-2-yl)-6-nitro-1-phenyl-4-phenylsulfanylindazole
• InChI: InChI=1S/C22H17N3O4S/c26-25(27)16-13-18-20(19(14-16)30-17-9-5-2-6-10-17)21(22-28-11-12-29-22)23-24(18)15-7-3-1-4-8-15/h1-10,13-14,22H,11-12H2
• InChI Key: DLZXQKAIHVWAEU-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=NN(C3=C2C(=CC(=C3)[N+](=O)[O-])SC4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C22H17N3O4S
• Molecular Weight: 419.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group or ring system. For instance, the 1,3-dioxolane ring could be formed by the reaction of a suitable diol with a carbonyl compound. The nitro group could be introduced by nitration, and the phenylthio group could be introduced by reaction with a suitable phenylthiol.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. The 1,3-dioxolane ring is a five-membered ring containing two oxygen atoms. The indazole ring is a fused ring system containing two nitrogen atoms.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. For example, the nitro group could be reduced to an amine, or the thioether could be oxidized. The compound could also undergo reactions at the aromatic rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the balance of polar and nonpolar groups in the molecule. Its melting and boiling points would depend on the strength of intermolecular forces.

Future Directions

Future research on this compound could involve exploring its potential uses. For example, if it has biological activity, it could be developed into a drug. Alternatively, if it has interesting chemical reactivity, it could be used as a reagent in synthetic chemistry.